Cas no 77995-05-2 (5-Pyrimidinecarboxylicacid, 2-amino-4-phenyl-, ethyl ester)
77995-05-2 structure
Product Name:5-Pyrimidinecarboxylicacid, 2-amino-4-phenyl-, ethyl ester
CAS No:77995-05-2
MF:C13H13N3O2
MW:243.261222600937
CID:578888
PubChem ID:254928
Update Time:2025-04-19
5-Pyrimidinecarboxylicacid, 2-amino-4-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylicacid, 2-amino-4-phenyl-, ethyl ester
- 2-Amino-4-phenyl-pyrimidine-5-carboxylic acid ethyl ester
- ethyl 2-amino-4-phenylpyrimidine-5-carboxylate
- 2-Amino-4-phenyl-5-ethoxycarbonyl-pyrimidin
- AC1L5RAN
- AC1Q64TY
- AR-1I8287
- CTK5E5274
- HMS3088O19
- NCIOpen2_004412
- NSC79674
- SMR001560304
- 77995-05-2
- 2-amino-4-phenyl-5-pyrimidinecarboxylic acid ethyl ester
- MLS002694375
- ethyl 2-azanyl-4-phenyl-pyrimidine-5-carboxylate
- CHEMBL1881276
- NSC-79674
- DTXSID00292024
- A839645
- (S)-2-HYDROXY-2-METHYLBUTYRICACID
-
- Inchi: 1S/C13H13N3O2/c1-2-18-12(17)10-8-15-13(14)16-11(10)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H2,14,15,16)
- InChI Key: GAUHBBJWYNSIJC-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CN=C(N)N=C1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 243.10089
- Monoisotopic Mass: 243.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- Density: 1.229
- Boiling Point: 482.7°Cat760mmHg
- Flash Point: 245.7°C
- Refractive Index: 1.599
- PSA: 78.1
- LogP: 2.48370
5-Pyrimidinecarboxylicacid, 2-amino-4-phenyl-, ethyl ester Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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